Acetylpyran-2-one

Core Science & Biosynthesis

The Pyran-2-one Nucleus: A Technical Guide to the Mechanisms of Action of Its Acetyl Derivatives

Introduction: The Versatility of the Acetylpyran-2-one Scaffold

The 3-acetyl-4-hydroxy-6-methyl-2H-pyran-2-one, commonly known as dehydroacetic acid (DHA), and its derivatives represent a class of heterocyclic compounds with remarkable chemical reactivity and a broad spectrum of biological activities.[1][2][3] The core pyran-2-one structure, featuring both nucleophilic and electrophilic centers, serves as a privileged scaffold in medicinal chemistry, allowing for the synthesis of a diverse array of pharmacologically active molecules.[2] These compounds and their metal complexes have demonstrated significant potential as enzyme inhibitors, antimicrobial agents, and anticancer therapeutics.[1][2] This guide provides an in-depth exploration of the molecular mechanisms underpinning the biological effects of acetylpyran-2-one derivatives, offering field-proven insights for researchers, scientists, and drug development professionals. We will delve into their primary pharmacological targets, the experimental methodologies used to elucidate their modes of action, and the critical structure-activity relationships that govern their efficacy.

Chapter 1: Primary Pharmacological Target Engagement

The therapeutic potential of acetylpyran-2-one derivatives stems from their ability to interact with and modulate the function of various biological macromolecules. The primary mechanisms of action identified to date are enzyme inhibition, disruption of microbial cell integrity, and induction of programmed cell death in cancer cells.

Enzyme Inhibition: A Predominant Mechanism

A significant body of research points to enzyme inhibition as a central mechanism for this class of compounds. Derivatives of dehydroacetic acid have been shown to be effective inhibitors of several classes of enzymes, including proteases, hydrolases, and topoisomerases.

• Proteases and Hydrolases: Hydrazone derivatives of dehydroacetic acid, for instance, have been identified as potent inhibitors of digestive enzymes such as trypsin, α-amylase, and lipase.[4][5] This inhibition is crucial for modulating metabolic processes and has potential applications in managing metabolic disorders.

• DNA Gyrase: In the realm of antimicrobial activity, certain benzopyran-2-one derivatives have been designed and evaluated as inhibitors of DNA gyrase-B, an essential bacterial enzyme involved in DNA replication.[6] By targeting this enzyme, these compounds disrupt bacterial proliferation, making them promising candidates for novel antibiotic development.[6][7]

The interaction with these enzymes is often predicted and validated through a combination of in silico molecular docking studies and in vitro enzymatic assays. Docking studies reveal that these derivatives can fit into the active sites of target enzymes, forming favorable interactions that disrupt their catalytic function.

Anticancer Mechanisms: A Multi-pronged Attack

The anticancer properties of acetylpyran-2-one derivatives are multifaceted, involving the induction of apoptosis, cell cycle arrest, and modulation of key signaling pathways.

• Induction of Apoptosis: Several studies have shown that these compounds can trigger programmed cell death in cancer cells. This is often achieved by modulating the expression of pro- and anti-apoptotic proteins. For example, some derivatives have been shown to down-regulate anti-apoptotic proteins like Bcl-xL and survivin, leading to the activation of the apoptotic cascade.[8]

• Inhibition of Pro-inflammatory Signaling: The nuclear factor-kappa B (NF-κB) signaling pathway is a critical regulator of inflammation and is often dysregulated in cancer, promoting cell survival and proliferation.[9][10][11] Pyranochalcone derivatives have been shown to suppress the activation of NF-κB, thereby inhibiting the expression of downstream inflammatory mediators and promoting cancer cell death.[12] This is often achieved by preventing the phosphorylation and subsequent degradation of the inhibitory protein IκB-α.[9]

• Targeting Oncogenic Signaling: A patent has disclosed that dehydroacetic acid and its derivatives may be used to treat cancers with BRAF V600 mutations.[7] The proposed mechanism involves the antagonism of acetoacetate binding to the mutant BRAF protein, which is crucial for the metabolic rewiring that fuels tumor growth in these cancers.[7]

The following diagram illustrates the general workflow for investigating the mechanism of action of a novel acetylpyran-2-one derivative.

Caption: General workflow for Mechanism of Action (MOA) studies.

Chapter 2: Elucidating the Mechanism - Key Experimental Protocols

The trustworthiness of mechanistic claims relies on robust and reproducible experimental data. This section provides detailed, self-validating protocols for key assays used to characterize the activity of acetylpyran-2-one derivatives.

Protocol: Spectrophotometric Trypsin Inhibition Assay

This protocol is designed to quantify the inhibitory effect of a test compound on the enzymatic activity of trypsin using a spectrophotometric method. The assay measures the hydrolysis of a synthetic substrate, Nα-Benzoyl-L-arginine ethyl ester (BAEE), which results in an increase in absorbance at 253 nm.[4][5]

Principle: Trypsin catalyzes the hydrolysis of BAEE. An inhibitor will reduce the rate of this reaction, leading to a smaller change in absorbance over time compared to an uninhibited control.

Materials:

• Trypsin (e.g., from bovine pancreas)

• Nα-Benzoyl-L-arginine ethyl ester (BAEE)

• Sodium Phosphate Buffer (67 mM, pH 7.6)

• Hydrochloric Acid (1 mM)

• Test Compound (Acetylpyran-2-one derivative) dissolved in a suitable solvent (e.g., DMSO)

• 96-well UV-transparent microplate

• Microplate spectrophotometer capable of reading at 253 nm

Procedure:

• Reagent Preparation:

  • Trypsin Solution: Prepare a 1 mg/mL stock solution of trypsin in cold 1 mM HCl. Immediately before use, dilute to the working concentration (e.g., 20 µg/mL) in the same cold buffer.

  • BAEE Substrate Solution: Prepare a 0.25 mM solution of BAEE in 67 mM Sodium Phosphate Buffer (pH 7.6).

  • Test Compound Solutions: Prepare a serial dilution of the test compound at various concentrations.

• Assay Setup (in a 96-well plate):

  • Control Wells (100% Activity): Add trypsin solution and an equivalent volume of the test compound's solvent (e.g., DMSO).

  • Test Wells: Add trypsin solution and the desired concentration of the test compound.

  • Blank Wells (No Enzyme): Add buffer and the test compound's solvent.

  • Causality Check: It is crucial to pre-incubate the enzyme with the inhibitor to allow for binding to occur. Incubate the plate at 25°C for 15-30 minutes.

• Initiating the Reaction:

  • To each well, add the BAEE substrate solution to start the reaction. The final volume in each well should be consistent (e.g., 200 µL).

• Data Acquisition:

  • Immediately place the plate in the spectrophotometer and begin reading the absorbance at 253 nm every 30 seconds for 5-10 minutes.

• Data Analysis:

  • Calculate the rate of reaction (ΔA253/min) for each well from the linear portion of the absorbance vs. time curve.

  • Determine the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = [1 - (Rate_test / Rate_control)] * 100

  • Plot the % Inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Caption: Workflow for a spectrophotometric trypsin inhibition assay.

Protocol: DNA Gyrase Supercoiling Inhibition Assay

This protocol assesses the ability of a compound to inhibit the supercoiling activity of bacterial DNA gyrase, a key mechanism for antibacterial agents.

Principle: DNA gyrase introduces negative supercoils into relaxed circular plasmid DNA in an ATP-dependent manner. The supercoiled DNA migrates faster than the relaxed form on an agarose gel. An inhibitor will prevent this conversion, resulting in a higher proportion of relaxed DNA.[7][13]

Materials:

• E. coli DNA Gyrase

• Relaxed pBR322 plasmid DNA (substrate)

• 5X Assay Buffer (e.g., 35 mM Tris-HCl pH 7.5, 24 mM KCl, 4 mM MgCl2, 2 mM DTT, 1.8 mM spermidine, 6.5% glycerol)

• ATP solution (10 mM)

• Test Compound

• Agarose gel electrophoresis system

• DNA stain (e.g., Ethidium Bromide or SYBR Safe)

Procedure:

• Reaction Setup (on ice):

  • In a microcentrifuge tube, prepare the reaction mix:

    • 5X Assay Buffer

    • Relaxed pBR322 DNA (final concentration ~15 µg/mL)

    • Test compound at various concentrations (or solvent for control)

    • Sterile water to volume

  • Self-Validation Control: Include a "no enzyme" control and a "no ATP" control. These are critical to ensure that the observed supercoiling is indeed due to the enzymatic activity of gyrase and is ATP-dependent.

• Enzyme Addition and Incubation:

  • Add DNA gyrase to each reaction tube (except the "no enzyme" control).

  • Add ATP to all tubes (except the "no ATP" control) to initiate the reaction.

  • Incubate at 37°C for 1 hour.

• Reaction Termination and Analysis:

  • Stop the reaction by adding a stop buffer containing a protein denaturant (e.g., SDS) and a loading dye.

  • Load the samples onto a 1% agarose gel.

  • Run the electrophoresis until there is good separation between the supercoiled and relaxed plasmid bands.

  • Stain the gel with a DNA stain and visualize under UV light.

• Data Interpretation:

  • The control lane (with enzyme and ATP, no inhibitor) should show a strong band corresponding to supercoiled DNA.

  • The "no enzyme" and "no ATP" lanes should show a band corresponding to relaxed DNA.

  • Increasing concentrations of an effective inhibitor will show a dose-dependent decrease in the intensity of the supercoiled band and a corresponding increase in the intensity of the relaxed band. The IC50 can be estimated as the concentration of inhibitor that reduces the amount of supercoiled product by 50%.

Chapter 3: Structure-Activity Relationships (SAR) and Data

The biological activity of acetylpyran-2-one derivatives is highly dependent on the nature and position of substituents on the pyran-2-one core. Understanding these structure-activity relationships is paramount for designing more potent and selective therapeutic agents.

Key Structural Features for Activity

• The Acetyl Group: The acetyl group at the 3-position is a common feature and its carbonyl group often participates in key interactions with biological targets.

• Substituents on the Core: Modifications at other positions of the pyran ring can significantly influence activity. For example, the introduction of hydrazone moieties has been shown to enhance enzyme inhibitory effects.

• Metal Chelation: The ability of dehydroacetic acid and its derivatives to chelate metal ions can dramatically enhance their biological efficacy, particularly their antimicrobial properties.[2]

Quantitative Data on Anticancer Activity

The following table summarizes the cytotoxic activity (IC50 values) of selected dehydroacetic acid derivatives against various cancer cell lines.

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Thiadiazine derivative (75)	GL261 (Glioma)	7.1 ± 1.3	[2]
Organotin(IV) Complex (1a)	MDA-MB-231 (Breast)	0.057 ± 0.003	[1]
Organotin(IV) Complex (1a)	MCF-7 (Breast)	0.093 ± 0.003	[1]
Organotin(IV) Complex (2a)	MDA-MB-231 (Breast)	0.062 ± 0.002	[1]
Organotin(IV) Complex (2a)	MCF-7 (Breast)	0.120 ± 0.004	[1]
Pyranochalcone (6b)	HEK293T (NF-κB assay)	0.29	[12]

Note: The data presented are from different studies and experimental conditions may vary.

Chapter 4: Signaling Pathway Modulation

As discussed, a key anticancer mechanism of these compounds is the modulation of intracellular signaling pathways that control cell survival and inflammation. The inhibition of the NF-κB pathway is a prime example.

Caption: Inhibition of the NF-κB signaling pathway.

As illustrated, inflammatory stimuli like lipopolysaccharide (LPS) activate a cascade involving TAK1 and the IKK complex, which phosphorylates IκBα.[9] This targets IκBα for proteasomal degradation, releasing the NF-κB p65/p50 dimer to translocate to the nucleus and activate the transcription of pro-inflammatory and pro-survival genes.[9][14] Certain pyranochalcone derivatives have been shown to inhibit this pathway, potentially by targeting upstream kinases like TAK1, thereby preventing IκBα degradation and keeping NF-κB sequestered in the cytoplasm.[9][12]

Conclusion and Future Directions

Acetylpyran-2-one derivatives, with dehydroacetic acid as a prominent starting material, are a versatile and promising class of compounds in drug discovery. Their mechanisms of action are diverse, ranging from potent enzyme inhibition to the complex modulation of signaling pathways implicated in cancer and inflammation. The ease of synthetic modification of the pyran-2-one scaffold allows for extensive structure-activity relationship studies, paving the way for the development of derivatives with enhanced potency and selectivity.

Future research should focus on elucidating the precise molecular interactions with their targets through co-crystallography studies. A deeper understanding of their effects on downstream signaling pathways and their pharmacokinetic and pharmacodynamic profiles will be crucial for translating these promising compounds from the laboratory to clinical applications. The development of derivatives that dually target multiple pathways, such as simultaneous enzyme inhibition and NF-κB suppression, could represent a powerful strategy for overcoming drug resistance in cancer and infectious diseases.

References

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• cell lines ic50: Topics by Science.gov. Science.gov. [Link]

• Trypsin Activity Colorimetric Assay Kit. BioVision. [Link]

• IC50 values of the most active derivatives in some cancerous cell lines. ResearchGate. [Link]

• IC50 values of the most potent compounds and 5-FU (positive control)... ResearchGate. [Link]

• Escherichia coli Gyrase Supercoiling Inhibition Assay. Inspiralis. [Link]

• Prom-in, S., et al. (2014). Suberoylanilide hydroxamic acid induces apoptosis and sub-G1 arrest of 320 HSR colon cancer cells. BMC Cancer. [Link]

• Inhibition of NF-κB Signaling by the Reactive Glycolytic Metabolite Methylglyoxal. preLights. [Link]

• Tang, B., et al. (2023). Recent advances in natural compounds inducing non-apoptotic cell death for anticancer drug resistance. Journal of Experimental & Clinical Cancer Research. [Link]

• Lee, J. Y., et al. (2012). Potent anti-inflammatory effect of a novel furan-2,5-dione derivative, BPD, mediated by dual suppression of COX-2 activity and LPS-induced inflammatory gene expression via NF-κB inactivation. British Journal of Pharmacology. [Link]

• Arnaiz, B., et al. (2025). Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. International Journal of Molecular Sciences. [Link]

• Ajiaikebaier, D., et al. (2021). Synthesis of pyranochalcone derivatives and their inhibitory effect on NF-κB activation. Bioorganic & Medicinal Chemistry Letters. [Link]

• Methods to Assay Inhibitors of DNA Gyrase and Topoisomerase IV Activities. JoVE. [Link]

• Dehydroacetic Acid and Its Derivatives: Useful Synthons in Organic Synthesis. Elsevier. [Link]

• Hassan, G. S., et al. (2008). Design and synthesis of novel benzopyran-2-one derivatives of expected antimicrobial activity through DNA gyrase-B inhibition. Archiv der Pharmazie. [Link]

• Wang, Z., et al. (2022). Synthesis and Evaluation of NF-κB Inhibitory Activity of Mollugin Derivatives. Molecules. [Link]

• Henze, A., et al. (2018). Novel hydroxamic acid derivative induces apoptosis and constrains autophagy in leukemic cells. Oncotarget. [Link]

• Antimicrobial and DNA Gyrase-Inhibitory Activities of Novel Clorobiocin Derivatives Produced by Mutasynthesis. Antimicrobial Agents and Chemotherapy. [Link]

• Small Molecule Inhibitors of NF-kB and JAK/STAT Signal Transduction Pathways as Promising Anti-Inflammatory Therapeutics. ResearchGate. [Link]

• ProFoldin E. coli DNA Gyrase DNA Supercoiling Assay Kits. ProFoldin. [Link]

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Structural Elucidation of Acetylpyran-2-ones: An In-Depth NMR Spectroscopy Guide

Executive Summary

Acetylpyran-2-ones are highly versatile heterocyclic building blocks that serve as critical pharmacophores in the development of antimicrobial agents, HIV protease inhibitors, and central nervous system therapeutics. Among these, 3-acetyl-4-hydroxy-6-methyl-2H-pyran-2-one (commonly known as dehydroacetic acid or DHA) stands as the archetypal model for understanding the spectroscopic behavior of this class of compounds[1].

For drug development professionals and synthetic chemists, accurately assigning the Nuclear Magnetic Resonance (NMR) chemical shifts of the acetylpyran-2-one scaffold is paramount. This whitepaper provides an authoritative, field-proven guide to the 1 H and 13 C NMR chemical shifts of acetylpyran-2-ones, detailing the mechanistic causality behind their unique spectral signatures and providing a self-validating experimental protocol for their structural elucidation.

Structural Dynamics & Mechanistic Causality of Chemical Shifts

The NMR spectra of acetylpyran-2-ones are heavily dictated by their electronic distribution, resonance stabilization, and tautomeric behavior. The pyran-2-one ring is a pseudo-aromatic system where the delocalization of π -electrons significantly impacts the shielding and deshielding of specific nuclei[2].

The Role of Intramolecular Hydrogen Bonding

In 3-acetyl-4-hydroxy-2H-pyran-2-ones, a defining structural feature is the strong intramolecular hydrogen bond formed between the C4-hydroxyl group and the carbonyl oxygen of the C3-acetyl group.

• Causality: This hydrogen bond locks the molecule into a rigid, planar conformation. The electron density is pulled away from the hydroxyl proton toward the acetyl oxygen, resulting in extreme deshielding. Consequently, the enolic proton resonance is pushed far downfield, typically appearing around 16.8 ppm in non-polar solvents like CDCl 3​ [3].

• Solvent Selection: Using CDCl 3​ rather than protic or highly competitive hydrogen-bonding solvents (like DMSO-d 6​ ) is an intentional experimental choice to preserve this intramolecular interaction and observe the diagnostic downfield shift.

Quantitative Data: Chemical Shift Assignments

The following tables summarize the quantitative 1D NMR data for the archetypal acetylpyran-2-one (dehydroacetic acid) acquired at 500 MHz ( 1 H) and 126 MHz ( 13 C) in CDCl 3​ [4].

Table 1: 1 H NMR Chemical Shifts (500 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Mechanistic Assignment / Causality
C4-OH	16.8	Singlet (s)	1H	Highly deshielded due to strong intramolecular H-bonding with the C3-acetyl carbonyl.
C5-H	5.93	Singlet (s)	1H	Olefinic proton on the pyrone ring; shielded relative to typical aromatics due to the electron-donating effect of the enol oxygen via resonance.
C3-Ac CH 3​	2.66	Singlet (s)	3H	Methyl group alpha to the acetyl ketone carbonyl; deshielded by the adjacent C=O anisotropy.
C6-CH 3​	2.26	Singlet (s)	3H	Methyl group attached directly to the olefinic C6 position of the pyrone ring.

Table 2: 13 C NMR Chemical Shifts (126 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Carbon Type	Mechanistic Assignment / Causality
C=O (Acetyl)	205.3	Quaternary (C)	Ketone carbonyl carbon; highly deshielded due to the lack of direct heteroatom resonance donation compared to the lactone[4].
C-4	181.1	Quaternary (C)	Enolic carbon bonded to the hydroxyl group; heavily deshielded by the electronegative oxygen.
C-2	169.1	Quaternary (C)	Lactone carbonyl carbon; shielded relative to the ketone due to resonance from the ring oxygen.
C-6	161.3	Quaternary (C)	Olefinic carbon bonded to the ring oxygen; deshielded by inductive effects.
C-3	101.5	Quaternary (C)	Alpha carbon situated between two carbonyls; uniquely shielded by the push-pull resonance of the enol system.
C-5	99.9	Methine (CH)	Olefinic carbon beta to the lactone oxygen; shielded by resonance electron donation from C4-OH.
C3-Ac CH 3​	30.1	Primary (CH 3​ )	Aliphatic methyl carbon of the acetyl group.
C6-CH 3​	20.7	Primary (CH 3​ )	Aliphatic methyl carbon on the pyrone ring.

Experimental Protocol: High-Resolution NMR Acquisition

To ensure scientific integrity and reproducibility, the following step-by-step methodology describes a self-validating system for acquiring and assigning the NMR spectra of acetylpyran-2-ones. Relying solely on 1D shifts can lead to misassignments in complex derivatives; therefore, 2D connectivity is mandatory.

Step 1: Sample Preparation

• Weigh 15–20 mg of the acetylpyran-2-one derivative.

• Dissolve the compound completely in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

• Transfer the homogeneous solution to a high-quality 5 mm NMR tube. Causality: CDCl 3​ is chosen to prevent disruption of the diagnostic intramolecular hydrogen bond that would occur in solvents like Methanol-d 4​ .

Step 2: Instrument Tuning & Shimming

• Insert the sample into a 500 MHz (or higher) NMR spectrometer.

• Lock the magnetic field to the deuterium resonance of CDCl 3​ .

• Tune and match the probe for both 1 H and 13 C frequencies to maximize the signal-to-noise (S/N) ratio.

• Perform automated gradient shimming (e.g., TopShim) followed by manual optimization of the Z1 and Z2 coils to achieve a TMS linewidth of < 0.5 Hz.

Step 3: 1D Acquisition

• 1 H NMR: Execute a standard 30° pulse sequence (zg30). Set the relaxation delay (D1) to 2.0 seconds. Causality: A 2-second delay ensures the complete longitudinal relaxation ( T1​ ) of the methyl protons, allowing for accurate integration. Acquire 16 scans.

• 13 C NMR: Execute a proton-decoupled 30° pulse sequence (zgpg30). Set D1 to 2.0 seconds. Acquire 256–512 scans depending on the exact sample concentration to resolve the quaternary carbons (C-2, C-3, C-4, C-6, and C=O).

Step 4: 2D Acquisition (The Self-Validating Mechanism)

To build a self-validating proof of structure, 2D NMR must be employed to cross-verify the 1D assignments:

• HSQC (Heteronuclear Single Quantum Coherence): Acquire to map direct 1 J CH​ bonds. This will definitively link the 99.9 ppm 13 C signal to the 5.93 ppm 1 H signal, confirming the C-5 methine identity.

• HMBC (Heteronuclear Multiple Bond Correlation): Acquire to trace 2- and 3-bond connectivities ( 2 J CH​ and 3 J CH​ ).

  • Validation Checkpoint: A cross-peak must be observed between the acetyl methyl protons (2.66 ppm) and the C-3 quaternary carbon (101.5 ppm), as well as the acetyl carbonyl (205.3 ppm). This definitively proves the acetyl group is attached at the C-3 position, validating the structural scaffold without relying on empirical shift guessing.

Workflow Visualization

The logical progression from basic 1D acquisition to self-validating 2D structural confirmation is mapped in the workflow diagram below.

NMR elucidation workflow for acetylpyran-2-one derivatives.

Sources

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Protocols & Analytical Methods

protocol for synthesizing acetylpyran-2-one from diketene

Application Note: Controlled Synthesis of 3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one via Base-Catalyzed Diketene Dimerization

Introduction & Mechanistic Overview

3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one (commonly known as dehydroacetic acid or DHA) is a highly versatile heterocyclic pyrone scaffold utilized extensively in the synthesis of biologically active compounds, functioning as an antimicrobial agent and an inhibitor of HIV-1 integrase[1]. The most atom-economical and industrially relevant method for its synthesis is the base-catalyzed dimerization of diketene (4-methylideneoxetan-2-one)[2]. This application note details a highly optimized, self-validating protocol for the synthesis of DHA, focusing on mechanistic causality, precise thermal control, and high-purity isolation techniques.

Mechanistic Causality & Reaction Design Diketene is a highly reactive, bifunctional electrophile. While the thermal pyrolysis of diketene yields ketene monomers[3], its base-catalyzed dimerization selectively yields the pyran-2-one ring[2].

Why use a tertiary amine (e.g., DABCO or Trimethylamine)? Primary and secondary amines react irreversibly with diketene to form stable acetoacetamides. Tertiary amines, however, act as nucleophilic catalysts[4]. The amine attacks the oxetane ring, generating a reactive acetoacetyl-ammonium enolate intermediate. This intermediate undergoes a nucleophilic attack on a second diketene molecule. Subsequent intramolecular cyclization and elimination of the tertiary amine regenerate the catalyst and yield the thermodynamically stable DHA[2].

Why strict anhydrous conditions? Diketene reacts rapidly with moisture to form acetoacetic acid, which spontaneously decarboxylates into acetone and carbon dioxide[5]. This side reaction not only diminishes the yield but also introduces severe pressure hazards in closed systems.

Mechanistic pathway of base-catalyzed diketene dimerization to acetylpyran-2-one.

Optimization of Reaction Conditions

The dimerization of diketene is highly exothermic. Uncontrolled addition of diketene leads to localized overheating and the formation of intractable polymeric tars. To mitigate this, diketene must be added dropwise to a pre-cooled solvent system containing the catalyst, maintaining the temperature between 10 °C and 50 °C[5].

Table 1: Quantitative Optimization of Dimerization Conditions

Catalyst (mol %)	Solvent	Temperature (°C)	Addition Rate	Yield (%)	Purity (%)
Pyridine (5%)	Toluene	50	Rapid	45	< 70
Trimethylamine (2%)	Toluene	25	Dropwise	82	> 95
DABCO (2%)	Dichloromethane	10 - 15	Dropwise	92	> 98
DABCO (2%)	Neat	15	Dropwise	75	85

Analytical Insight: Utilizing 1,4-diazabicyclo[2.2.2]octane (DABCO) in a halogenated or aromatic solvent at 10–15 °C provides the optimal balance of reaction kinetics and thermal control, maximizing the yield of the target pyran-2-one[4].

Step-by-Step Experimental Protocol

Materials Required:

• Diketene (Freshly distilled, >98% purity) – Caution: Severe lachrymator and toxic.

• 1,4-Diazabicyclo[2.2.2]octane (DABCO, 2 mol %)

• Anhydrous Dichloromethane (DCM) or Toluene

• 10% Aqueous Sodium Hydroxide (NaOH)

• Concentrated Hydrochloric Acid (HCl)

Phase 1: Reaction Setup and Execution

• System Purge : Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, an addition funnel, a thermometer, and a nitrogen inlet. Purge the system with inert nitrogen gas for 15 minutes to ensure strict anhydrous conditions[5].

• Catalyst Solution : Dissolve 0.02 equivalents (2 mol %) of DABCO in 50 mL of anhydrous DCM inside the flask.

• Thermal Equilibration : Submerge the flask in an ice-water bath and allow the internal temperature to reach 10 °C.

• Controlled Addition : Charge the addition funnel with 1.0 equivalent of freshly distilled diketene (e.g., 100 mmol, 8.4 g). Begin dropwise addition of diketene into the stirring catalyst solution.

  • Causality Note: Adjust the drop rate to maintain the internal temperature strictly between 10 °C and 15 °C. Exceeding 20 °C during addition risks thermal runaway and unwanted side-polymerization[5].

• Maturation : Once addition is complete, remove the ice bath. Allow the reaction to warm to 25 °C and stir for an additional 2 hours.

  • Self-Validating Checkpoint: Perform an FTIR scan of a crude aliquot. The complete disappearance of the characteristic diketene ketene-stretch at ~1890 cm⁻¹ and the emergence of a broad enolic O-H stretch (~3100 cm⁻¹) and lactone C=O stretch (~1715 cm⁻¹) confirms reaction completion.

Phase 2: Workup and Isolation 6. Alkaline Extraction : Transfer the reaction mixture to a separatory funnel. Add 50 mL of 10% aqueous NaOH and shake vigorously.

• Causality Note: DHA exists in equilibrium with its enol tautomer, which is weakly acidic. The NaOH deprotonates the enol, forming a highly water-soluble sodium dehydroacetate salt. Neutral polymeric impurities and unreacted catalyst remain trapped in the organic phase[4].

• Phase Separation : Collect the lower aqueous phase. Wash the organic phase with an additional 20 mL of water and combine the aqueous extracts. Discard the organic phase.

• Acidification : Cool the combined aqueous extracts in an ice bath. Slowly add concentrated HCl dropwise under continuous stirring until the solution reaches pH 2.

  • Self-Validating Checkpoint: A dense, white crystalline precipitate of pure 3-acetyl-4-hydroxy-6-methyl-2H-pyran-2-one will crash out of the solution immediately upon reaching an acidic pH[4].

• Filtration : Isolate the precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with ice-cold distilled water (2 × 15 mL) to remove residual inorganic salts.

• Drying : Dry the product in a vacuum oven at 40 °C overnight. Expected yield: >90%. Melting point validation: 109–111 °C[4].

Experimental workflow for the synthesis and isolation of acetylpyran-2-one.

Conclusion

This protocol establishes a robust, self-validating methodology for the synthesis of 3-acetyl-4-hydroxy-6-methyl-2H-pyran-2-one. By leveraging the nucleophilic catalytic properties of tertiary amines and strictly controlling thermal parameters, researchers can achieve high-purity yields suitable for downstream pharmaceutical development. The alkaline extraction process exploits the inherent acidity of the product's enol form, providing an elegant purification strategy that circumvents the need for complex chromatographic separation.

References

• Title: A concise review on biological activities of 3-acetyl-4-hydroxy-6-methyl-2H-pyran-2-one (dehydroacetic acid)
• Title: Dehydroacetic acid 520-45-6 wiki Source: Guidechem URL
• Title: DE2254546A1 - Dehydroacetic acid prodn - by catalytic dimerization of diketene Source: Google Patents URL
• Title: US2849456A - Preparation of dehydroacetic acid Source: Google Patents URL
• Source: PMC (National Institutes of Health)

Sources

• 1. researchgate.net [researchgate.net]
• 2. Page loading... [guidechem.com]
• 3. Structural, thermochemical and kinetic insights on the pyrolysis of diketene to produce ketene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DE2254546A1 - Dehydroacetic acid prodn - by catalytic dimerization of diketene - Google Patents [patents.google.com]
• 5. US2849456A - Preparation of dehydroacetic acid - Google Patents [patents.google.com]

Application Note: Acetylpyran-2-one Derivatives as Versatile Scaffolds in Fluorescent Probe Development

Executive Summary

The development of small-molecule fluorescent probes is a critical frontier in environmental monitoring, clinical diagnostics, and cellular imaging. Among the myriad of available fluorophores, acetylpyran-2-one derivatives —specifically those derived from 3-acetyl-4-hydroxy-6-methyl-2H-pyran-2-one (dehydroacetic acid)—have emerged as highly versatile building blocks. This application note provides an authoritative guide on the chemical rationale, mechanistic pathways, and standardized protocols for utilizing acetylpyran-2-one scaffolds to detect metal ions, reactive sulfur species, and industrial toxins.

Chemical Rationale: Why Acetylpyran-2-ones?

The utility of the acetylpyran-2-one scaffold in sensor development stems from its highly tunable push-pull electronic system and multi-site reactivity:

• Active Methylene Condensation: The 3-acetyl group acts as a highly reactive site for Knoevenagel condensations with aromatic aldehydes. This allows researchers to easily extend the π -conjugation of the system, shifting absorption and emission profiles into the visible and Near-Infrared (NIR) regions[1].

• Chelation and Rigidification: The adjacent 4-hydroxy and 3-acetyl oxygen atoms form a β -diketone-like pocket. This site is ideal for chelating hard Lewis acids (like Al³⁺)[2] or complexing with boron trifluoride to form rigid dioxaborine rings[3]. Rigidification restricts intramolecular rotation, minimizing non-radiative decay and drastically enhancing the fluorescence quantum yield.

• Nucleophilic Susceptibility: The extended styryl double bonds and the pyran ring itself are highly susceptible to nucleophilic attack. This chemical vulnerability is exploited to design ratiometric probes for nucleophiles such as bisulfite[4] and aliphatic amines[3].

Fig 1. General photophysical mechanism of acetylpyran-2-one based fluorescent probes.

Core Applications & Mechanistic Pathways

Amine and Ammonia Sensing via Ring-Opening

Dioxaborine styryl dyes synthesized from dehydroacetic acid serve as highly effective fluorescent probes for ammonia and aliphatic amines[3].

• Mechanism: The electron-withdrawing dioxaborine core makes the pyran ring highly electrophilic. Upon exposure to amines, the pyran ring undergoes nucleophilic opening followed by the formation of an enamine. This structural rearrangement severely alters the Intramolecular Charge Transfer (ICT) state, resulting in a distinct fluorescence response capable of detecting amines in the 1-4 ppm range[3].

Aluminum (Al³⁺) Detection via CHEF

Acetylpyran-2-one conjugated with pyrazoline (e.g., the DRS probe) exhibits a highly sensitive "turn-on" response to Al³⁺ in aqueous environments[2].

• Mechanism: The detection relies on Chelation-Enhanced Fluorescence (CHEF). In the unbound state, the probe exhibits weak fluorescence due to active non-radiative decay pathways (isomerization). Upon 1:1 stoichiometric binding with Al³⁺, the complex becomes highly rigid, blocking isomerization and triggering intense fluorescence with a Limit of Detection (LOD) as low as 9.13 nM[2].

Bisulfite (HSO₃⁻) Detection via Michael Addition

Ratiometric probes (such as APCT) utilize the pyran-2-one scaffold to map intracellular bisulfite levels[4].

• Mechanism: Bisulfite acts as a strong nucleophile, undergoing a Michael-type addition at the conjugated styryl double bond of the probe. This addition breaks the extended π -conjugation, causing a sharp hypsochromic (blue) shift in the emission spectrum (e.g., from 560 nm to 510 nm), enabling precise ratiometric quantification independent of probe concentration[4].

Quantitative Performance Summary

The table below synthesizes the analytical performance of various acetylpyran-2-one derived probes across different targets.

Probe Scaffold	Target Analyte	Sensing Mechanism	Limit of Detection (LOD)	Optical Response
Dioxaborine Styryl	Aliphatic Amines / NH₃	Pyran Ring-Opening / Enamine Formation	1–4 ppm	Turn-On / Shift
Pyrazoline-Pyran-2-one	Aluminum (Al³⁺)	Chelation-Enhanced Fluorescence (CHEF)	9.13 nM	Turn-On
Pyran-2-one-Coumarin	Bisulfite (HSO₃⁻)	Michael Addition (Conjugation Break)	~20 μM (Linear Range)	Ratiometric (Blue Shift)
Pyran-2-one-DPP	Nitroaromatics (Picric Acid)	Photoinduced Electron Transfer (PET)	~75 μM	Turn-Off (Quenching)

Experimental Protocols

Protocol A: Synthesis and Application of Dioxaborine-Styryl Amine Sensors

Self-Validating Design: This protocol ensures that the baseline fluorescence is stabilized before analyte introduction, preventing false positives from solvent-induced quenching.

Step 1: Boron Complexation (Rigidification)

• Dissolve dehydroacetic acid (1.0 eq) in dry dichloromethane (DCM) under an inert argon atmosphere.

• Slowly add boron trifluoride diethyl etherate (BF₃·OEt₂, 1.2 eq) at 0°C.

• Causality Note: Unmodified dehydroacetic acid dissipates excited-state energy via rotational pathways. Complexation with BF₃ locks the molecule into a planar dioxaborine ring, enhancing baseline quantum yield and increasing the electrophilicity of the pyran ring for subsequent amine attack[3].

Step 2: Knoevenagel Condensation

• Add the desired aromatic aldehyde (1.0 eq) and a catalytic amount of glacial acetic acid.

• Reflux the mixture for 4-6 hours, monitoring via TLC. Purify the resulting styryl dye via recrystallization.

Step 3: Vapor-Phase Amine Sensing Assay

• Drop-cast the synthesized dye onto a TLC plate to create a solid-state sensor.

• Expose the plate to amine vapors (e.g., 2-methoxyethylamine) in a sealed chamber.

• Monitor the fluorescence shift under a 365 nm UV lamp. The visual color change confirms the nucleophilic ring-opening mechanism[3].

Protocol B: Al³⁺ Detection Assay in Aqueous Media

Self-Validating Design: The use of a Job's plot ensures the signal is derived from a specific stoichiometric binding event rather than non-specific aggregation.

Step 1: Reagent Preparation

• Prepare a 1.0 mM stock solution of the pyrazoline-pyran-2-one probe in spectroscopic grade DMSO.

• Causality Note: Acetylpyran-2-one derivatives are highly conjugated and hydrophobic, leading to Aggregation-Caused Quenching (ACQ) in pure water. Diluting the stock into a working solution of H₂O/DMSO (pH 5.5, 99:1, v/v) ensures monomeric dispersion while maintaining physiological relevance[2].

Step 2: Titration and Stoichiometry (Job's Plot)

• Prepare a series of solutions where the total concentration of Probe + Al³⁺ is kept constant (e.g., 10 μM), but the molar ratio varies from 0:1 to 1:0.

• Record the fluorescence emission spectra ( λex​ = optimized for the specific styryl derivative).

• Plot fluorescence intensity against the molar fraction of the probe. A peak at a 0.5 molar fraction confirms a 1:1 binding stoichiometry, validating the CHEF mechanism[2].

Step 3: Live-Cell Imaging

• Incubate HeLa cells with 10 μM of the probe for 30 minutes at 37°C. Wash three times with PBS to remove unbound fluorophores.

• Treat the cells with varying concentrations of Al³⁺ (or bisulfite, depending on the probe variant) for an additional 30 minutes.

• Image using a Confocal Laser Scanning Microscope (CLSM) to observe the intracellular fluorescence enhancement or ratiometric shift[2],[4].

Fig 2. Standardized experimental workflow for validating pyran-2-one fluorescent probes.

References

• Shandura, M. P., Kovtun, Y. P., Yakubovskyi, V. P., Piryatinski, Y. P., Lutsyk, P. M., Perminov, R. J., Verbitsky, A. B., & Rozhin, A. (2014). Dehydroacetic Acid Based Dioxaborine Styryl Dye: Effective Fluorescent Probe for Ammonia and Amine Detection. Key Engineering Materials, 605, 159-162. Available at:[Link]

• Shang, Y., Li, Y., Wu, X., & Li, J. (2024). A novel pyrazoline-based turn-on fluorescent probe for highly sensitive detection of Al³⁺ in aqueous solution and its applications. Chemical Papers, 78(3), 1659–1670. Available at:[Link]

• Sun, Y., et al. (2017). A novel ratiometric fluorescent probe for selective detection of bisulfite in living cells. RSC Advances, 7, 6953-6958. Available at:[Link]

• More, K. S., et al. (2022). 2H-Pyran-2-one-Functionalized Diketopyrrolopyrrole Dye: Design, Synthesis, and Explosives Sensor. The Journal of Organic Chemistry, 88(1), 123-134. Available at:[Link]

• Wang, Y., et al. (2018). A mitochondria-targeted near infrared ratiometric fluorescent probe for the detection of sulfite in aqueous and in living cells. Sensors and Actuators B: Chemical (Indexed in PubMed). Available at:[Link]

Sources

• 1. A mitochondria-targeted near infrared ratiometric fluorescent probe for the detection of sulfite in aqueous and in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemicalpapers.com [chemicalpapers.com]
• 3. Dehydroacetic Acid Based Dioxaborine Styryl Dye: Effective Fluorescent Probe for Ammonia and Amine Detection | Scientific.Net [scientific.net]
• 4. pubs.rsc.org [pubs.rsc.org]

Application Note: High-Yield Synthesis and Isolation of Acetylpyran-2-one (Dehydroacetic Acid) Schiff Bases

Introduction & Scientific Causality

Dehydroacetic acid (DHA), systematically known as 3-acetyl-4-hydroxy-6-methyl-2H-pyran-2-one, is a highly versatile biologically active pyrone. Its structural framework features a highly reactive 3-acetyl group that readily undergoes condensation with primary aliphatic or aromatic amines to form stable Schiff bases (azomethines) [1]. These DHA-derived Schiff bases are highly valued in drug development and materials science as bidentate (O, N) or tridentate chelating ligands, exhibiting profound antibacterial, antifungal, and anti-corrosive properties [2].

Mechanistic Causality: The synthesis relies on the nucleophilic attack of a primary amine on the 3-acetyl carbonyl carbon of DHA. The reaction is typically carried out in refluxing dry ethanol or methanol. The use of anhydrous or dry solvents is critical; it prevents the hydrolysis of the unstable hemiaminal intermediate back into the starting materials.

The thermodynamic driving force for the exceptionally high yield and stability of these specific Schiff bases is the formation of a strong intramolecular hydrogen bond between the newly formed azomethinic nitrogen (-C=N-) and the adjacent enolic hydroxyl proton (-OH) at the C4 position of the pyran ring[1]. This H-bonding locks the molecule into a highly stable imine-enol tautomeric form, preventing spontaneous hydrolysis and driving the reaction equilibrium toward the final product.

Materials and Reagents

To ensure a self-validating and reproducible system, all reagents must be of analytical grade and used without further purification unless moisture contamination is suspected.

• Precursor: Dehydroacetic acid (DHA) (>98% purity)

• Reactants: Primary amines (e.g., 4-methoxyaniline, 2,3-dichloroaniline, 2,3-dimethylaniline, or o-chloroaniline)

• Solvents: Dry ethanol or dry methanol (Reaction solvent); Dichloromethane and Toluene (For recrystallization)

• Catalyst (Optional): Glacial acetic acid (1-2 drops)

Experimental Protocol

This step-by-step methodology outlines the standard condensation workflow for synthesizing DHA Schiff bases [1, 3].

Step 1: Reactant Preparation

• Accurately weigh 0.02 moles of Dehydroacetic acid (DHA) (approximately 3.36 g).

• Transfer the DHA into a 100 mL round-bottom flask and dissolve it in 35–50 mL of dry ethanol (or dry methanol).

• Stir the mixture magnetically at room temperature until the DHA is completely dissolved, yielding a clear solution.

Step 2: Condensation Reaction

• Accurately weigh or measure an equimolar amount (0.02 moles ) of the selected primary amine (e.g., 2.46 g of 4-methoxyaniline).

• Add the amine dropwise (if liquid) or in small portions (if solid) to the DHA solution under continuous magnetic stirring.

• Causality Check: To accelerate imine formation, add 1-2 drops of glacial acetic acid. This mildly acidic environment protonates the carbonyl oxygen of the 3-acetyl group, increasing its electrophilicity and making it more susceptible to nucleophilic attack by the amine.

• Equip the round-bottom flask with a reflux condenser. Heat the mixture to reflux (approx. 75–80 °C) for 30 minutes to 4 hours . The exact time depends on the steric hindrance and nucleophilicity of the specific amine used.

Step 3: Isolation and Purification

• Monitor the reaction progress via Thin Layer Chromatography (TLC) using a suitable eluent (e.g., hexane:ethyl acetate 7:3) to confirm the disappearance of the starting materials.

• Upon completion, remove the flask from the heat source and allow the reaction mixture to cool slowly to room temperature. For many derivatives, fine colored crystals will spontaneously precipitate during this cooling phase.

• If precipitation is incomplete, place the flask in an ice bath (0–5 °C) for 30 minutes to force crystallization.

• Isolate the precipitate via vacuum filtration using a Büchner funnel.

• Wash the crude crystalline product with small portions of cold ethanol or methanol to remove any unreacted trace amines or DHA.

• Recrystallization: Dissolve the crude product in a minimal amount of a suitable hot solvent system (e.g., a 3:1 mixture of dichloromethane and toluene, or pure methanol) and allow it to crystallize slowly. This step ensures the removal of kinetic impurities.

• Dry the purified Schiff base ligand in a vacuum desiccator or air-dry at room temperature.

Data Presentation

The following table summarizes the quantitative experimental data (reaction times, yields, and molecular formulas) for various DHA Schiff base derivatives synthesized using the above protocol[1, 2].

Primary Amine Used	Schiff Base Derivative Formula	Reaction Time	Yield (%)	Physical Appearance
4-Methoxyaniline	C₁₅H₁₅NO₄ (HL1)	1.0 hour	80%	Yellow fine crystals
2,3-Dichloroaniline	C₁₄H₁₁NO₃Cl₂ (HL2)	1.0 hour	72%	Yellow fine crystals
2,3-Dimethylaniline	C₁₆H₁₇NO₃ (HL3)	30 mins	77%	Yellow fine crystals
o-Chloroaniline	C₁₄H₁₂ClNO₃	4.0 - 5.0 hours	~75%	Yellowish solid
2,2'-(ethylenedioxy)diethylamine	C₂₂H₂₈N₂O₈ (SB)	4.0 hours	85%	Whitish compound

Reaction Workflow Visualization

The following diagram maps the logical progression of the synthesis, highlighting the critical thermal and isolation phases.

Fig 1. Step-by-step synthetic workflow for the preparation and isolation of DHA Schiff bases.

References

• Ullah, H., et al. (2012). Synthesis, spectroscopic characterization and antibacterial activities of three Schiff bases derived from dehydroacetic acid with various substituted anilines. Turkish Journal of Biochemistry, 37(4), 386-391. Available at:[Link]

• Mane, P. S., et al. (2001). Synthesis and Structural Studies of Transition Metal Complexes with Bidentate Schiff Base Derived from 3-Acetyl-6-methyl-(2H)-pyran-2,4(3H)-dione. Asian Journal of Chemistry. Available at:[Link]

• Fouda, A. S., et al. (2015). A Novel Schiff Base of 3-acetyl-4-hydroxy-6-methyl-(2H)pyran-2-one and 2,2'-(ethylenedioxy)diethylamine as Potential Corrosion Inhibitor for Mild Steel in Acidic Medium. International Journal of Molecular Sciences, 16(5), 11685-11709. Available at:[Link]

Introduction: The Imperative for Greener Pyran-2-one Synthesis

An in-depth guide to the green synthesis of acetylpyran-2-one derivatives, focusing on biocatalysis, microwave assistance, green solvents, and flow chemistry for researchers and drug development professionals.

The 2H-pyran-2-one scaffold is a foundational structural motif in a multitude of biologically active natural products and serves as a versatile building block in medicinal chemistry.[1][2] Key derivatives, such as Triacetic Acid Lactone (TAL) and Dehydroacetic Acid (DHA), are not only valuable platform chemicals but also exhibit significant antimicrobial and preservative properties.[3][4][5] Traditionally, the synthesis of these compounds has relied on methods that involve petroleum-derived feedstocks, hazardous solvents, and energy-intensive conditions, posing environmental and safety challenges.[6]

The adoption of green chemistry principles offers a transformative approach to the synthesis of these vital compounds. By prioritizing the use of renewable feedstocks, minimizing waste, employing safer solvents, and utilizing innovative energy sources, we can develop synthetic routes that are not only more environmentally benign but also often more efficient and cost-effective.[7][8] This guide provides detailed application notes and protocols for several cutting-edge green chemistry approaches to the synthesis of acetylpyran-2-one derivatives, designed for practical application in the modern research and development laboratory.

Biocatalytic Synthesis: Engineering Microbes for Triacetic Acid Lactone (TAL) Production

Biocatalysis represents a pinnacle of green chemistry, leveraging the high selectivity and efficiency of enzymes to produce complex molecules from simple, renewable feedstocks under mild conditions. Triacetic acid lactone (TAL; 4-hydroxy-6-methyl-2-pyrone) is an ideal target for microbial synthesis, serving as a "bioprivileged" molecule that can be converted into valuable polymers and food preservatives like sorbic acid.[9][10]

Expertise & Causality: The Logic of Metabolic Engineering

The core principle behind the microbial production of TAL is the diversion of central carbon metabolism towards the desired product. Organisms like the non-conventional yeast Yarrowia lipolytica are particularly well-suited for this task due to their natural ability to process fatty acids and produce high levels of acetyl-CoA, a key precursor for TAL.[3][6] The synthesis is typically achieved by introducing a heterologous polyketide synthase (PKS) gene, such as 2-pyrone synthase (2-PS), which catalyzes the condensation of one molecule of acetyl-CoA with two molecules of malonyl-CoA to form TAL.[9]

To maximize TAL production, metabolic engineering strategies focus on several key areas:

• Increasing Precursor Supply: Enhancing the pathways that generate acetyl-CoA and malonyl-CoA. In Y. lipolytica, this has been achieved by engineering a pyruvate bypass pathway.[3]

• Enzyme Selection and Expression: Choosing a highly active 2-PS enzyme and ensuring its robust expression within the host organism.

• Optimizing Fermentation Conditions: Fine-tuning parameters such as nutrient sources (e.g., glucose, oleic acid), pH, and aeration to maximize cell growth and product formation.[9]

This integrated approach has led to remarkable success, with engineered strains of Y. lipolytica achieving TAL titers of over 35 g/L in bioreactor fermentations.[3]

Visualization: Engineered Metabolic Pathway for TAL Synthesis

Caption: Engineered metabolic pathway for Triacetic Acid Lactone (TAL) production in yeast.

Protocol 1: Microbial Synthesis and Purification of TAL

This protocol is a generalized procedure based on methods for TAL production in engineered yeast.[3][6][9]

1. Strain Cultivation and Inoculum Preparation:

• Prepare a seed culture by inoculating a single colony of the engineered yeast strain (e.g., Y. lipolytica TAL-producer) into a sterile culture tube containing 5 mL of YPD medium (10 g/L yeast extract, 20 g/L peptone, 20 g/L glucose).
• Incubate at 30°C with shaking at 250 rpm for 24-48 hours until the culture is turbid.

2. Fermentation:

• Transfer the seed culture to a baffled flask containing the production medium. A typical medium might consist of a defined minimal medium with glucose (e.g., 20 g/L) and a lipid source like oleic acid (e.g., 1%) to induce high acetyl-CoA flux.[9]
• For bioreactor-scale production, inoculate the bioreactor containing the sterile production medium to an initial optical density (OD600) of ~0.1.
• Maintain the fermentation at 30°C with controlled pH (e.g., 5.5-6.5) and dissolved oxygen levels.

3. Monitoring TAL Production:

• Periodically withdraw samples from the culture.
• Centrifuge the sample to separate the cells from the supernatant.
• Analyze the supernatant for TAL concentration using HPLC with a C18 column and a UV detector (detection at ~300 nm).

4. Extraction and Purification:

• Causality: TAL is more soluble in organic solvents than in the aqueous fermentation broth. Liquid-liquid extraction is an effective method for initial purification.[6]
• After the desired fermentation time (typically 72-120 hours), harvest the culture broth by centrifugation.
• Acidify the supernatant to pH ~2.0 with a strong acid (e.g., H₂SO₄) to protonate the TAL, making it less water-soluble.
• Perform liquid-liquid extraction using a suitable solvent like ethyl acetate.[6] Repeat the extraction 2-3 times.
• Combine the organic phases and dry over anhydrous sodium sulfate.
• Concentrate the solution under reduced pressure to crystallize the crude TAL.
• Further purify the TAL by recrystallization from a solvent such as ethanol to yield a pure, crystalline product.

Host Organism	Pathway Engineering	Titer (g/L)	Productivity (g/L/h)	Reference
Yarrowia lipolytica	Pyruvate bypass pathway, 2-PS expression	35.9 ± 3.9	0.21 ± 0.03	[3]
Candida viswanathii	Peroxisomal 2-PS and MMC expression	~0.1 (initial report)	Not reported	[9]

Greener Chemical Synthesis of Dehydroacetic Acid (DHA)

Dehydroacetic acid (DHA; 3-acetyl-4-hydroxy-6-methyl-2H-pyran-2-one) is a widely used antimicrobial agent in food, cosmetics, and industrial applications.[4] Its traditional synthesis often involves the self-condensation of ethyl acetoacetate.

Traditional vs. Green Approaches

The conventional method involves heating ethyl acetoacetate with a catalyst like sodium bicarbonate.[11][12] While effective, this process can be energy-intensive and may require distillation to remove byproducts. Greener alternatives focus on solvent-free conditions and more efficient catalysis. The base-catalyzed dimerization of diketene is another common industrial route, which can be optimized by using minimal amounts of catalyst (e.g., pyridine, imidazole) and efficient solvent recycling.[4][5]

Protocol 2: Solvent-Minimized Synthesis of Dehydroacetic Acid

This protocol is adapted from established procedures, emphasizing minimal solvent use and simple purification.[11][12]

1. Reaction Setup:

• Place 100 g (0.78 mole) of freshly distilled ethyl acetoacetate and a catalytic amount (0.05 g) of sodium bicarbonate into a 250-mL round-bottom flask equipped with a distillation head.
• Causality: Sodium bicarbonate acts as a base catalyst to promote the self-condensation of ethyl acetoacetate. Using only a catalytic amount aligns with green chemistry principles by minimizing reagent use.

2. Reaction Execution:

• Heat the mixture gently. Ethanol will begin to distill off as the reaction proceeds. The goal is to slowly raise the temperature of the reaction mixture to 200–210°C.
• Continue heating for 7–8 hours, or until the distillation of ethanol ceases. The mixture will darken to a brown color.

3. Product Isolation:

• While the reaction mixture is still hot, pour it into a beaker to cool. The crude dehydroacetic acid will solidify upon cooling.
• Causality: DHA has limited solubility in the remaining reaction mixture at lower temperatures, allowing for isolation by simple filtration or direct recrystallization.
• For purification, dissolve the crude solid in a minimal amount of hot ethanol (~2 mL per gram of crude product) and allow it to recrystallize upon cooling.
• Filter the purified crystals, wash with a small amount of cold ethanol, and dry. This method typically yields a product with a melting point of ~108°C.[11]

Advanced Green Technologies in Pyran-2-one Synthesis

Microwave-Assisted Synthesis

Microwave irradiation has emerged as a powerful tool in green chemistry, offering a highly efficient method for heating chemical reactions.[13] Unlike conventional heating where heat is transferred slowly from the outside in, microwaves heat the entire reaction volume simultaneously, leading to dramatically reduced reaction times, often from hours to minutes, and frequently resulting in higher yields and cleaner products.[13][14][15]

Visualization: Conventional vs. Microwave Heating

Caption: Workflow comparison of conventional vs. microwave-assisted synthesis.

Protocol 3: Microwave-Assisted Knoevenagel Condensation for a 2H-Pyran-2-one Derivative

This is a representative protocol for the synthesis of a pyran-2-one derivative, applying principles from microwave-assisted synthesis of related heterocyclic compounds.[16][17]

1. Reagent Preparation:

• In a 10 mL microwave reaction vial, combine an appropriate aldehyde (1 mmol), malononitrile (1 mmol), and ethyl acetoacetate (1 mmol).
• Add a minimal amount of a suitable high-boiling point solvent (e.g., ethanol or DMF, ~2 mL) and a catalytic amount of a base (e.g., piperidine or a lipase for biocatalytic MCRs).[18]

2. Microwave Irradiation:

• Seal the vial with a septum cap.
• Place the vial in the cavity of a dedicated laboratory microwave synthesizer.
• Causality: The sealed vessel allows the reaction to be heated above the solvent's boiling point, further accelerating the reaction rate safely.
• Irradiate the mixture at a set temperature (e.g., 100-120°C) for a short duration (e.g., 5-15 minutes). The optimal time and temperature should be determined experimentally.[19]

3. Workup and Purification:

• After the reaction is complete, cool the vial to room temperature.
• Pour the reaction mixture into cold water. The product will often precipitate.
• Collect the solid by filtration, wash with water, and dry.
• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 2-amino-4H-pyran derivative.

Method	Reaction Time	Typical Yield	Key Advantages	Reference
Conventional	Several hours (up to 24h)	Moderate to Good (50-75%)	Simple equipment	[14][15]
Microwave	Seconds to minutes	Good to Excellent (80-95%+)	Speed, efficiency, higher purity	[14][15][19]

The Role of Green Solvents

Solvent selection is a critical component of green chemistry, as solvents often constitute the largest mass component of a reaction and contribute significantly to its environmental impact.[8] Traditional solvents like tetrahydrofuran (THF), dichloromethane (DCM), and toluene are effective but pose health, safety, and environmental risks. Green alternatives derived from renewable resources, such as 2-methyltetrahydrofuran (2-MeTHF) and cyclopentyl methyl ether (CPME), offer a much-improved sustainability profile.[7][20]

Application Notes on Green Solvent Selection:

• 2-Methyltetrahydrofuran (2-MeTHF): Derived from renewable sources like corncobs, 2-MeTHF is an excellent alternative to THF.[7] It has a higher boiling point (80°C), lower water miscibility, and greater stability, which simplifies workups and reduces waste.

• Cyclopentyl Methyl Ether (CPME): CPME is a hydrophobic ether solvent that is highly resistant to peroxide formation, enhancing laboratory safety.[7][21] Its high boiling point (106°C) allows for higher reaction temperatures, and its low water miscibility makes for easy separation and recovery.[7] It has proven to be a superior replacement for solvents like THF, MTBE, and 1,4-dioxane in many organometallic and nucleophilic reactions.[20]

Solvent	Source	Boiling Point (°C)	Key Hazards	Green Status
Tetrahydrofuran (THF)	Petrochemical	66	Peroxide-forming, Volatile	Problematic
Dichloromethane (DCM)	Petrochemical	40	Suspected Carcinogen	Hazardous
Toluene	Petrochemical	111	Toxic, Flammable	Problematic
2-MeTHF	Renewable	80	Flammable	Recommended
CPME	Petrochemical	106	Flammable	Recommended
Ethanol	Renewable	78	Flammable	Recommended

Continuous Flow Synthesis

Flow chemistry involves performing reactions in a continuously flowing stream through a reactor, rather than in a batch-wise fashion. This technology offers significant advantages in safety, control, and scalability.[22] The small reactor volumes and high surface-area-to-volume ratio allow for superior control over temperature and mixing, enabling safer handling of exothermic or hazardous reactions and often leading to higher yields and selectivities.[22][23]

Visualization: Conceptual Flow Chemistry Setup

Caption: Conceptual diagram of a continuous flow system for pyran-2-one synthesis.

Protocol 4: Conceptual Continuous Flow Synthesis of a Pyran-2-one

This protocol outlines a conceptual two-stage flow process for synthesizing a substituted pyrazole, a related heterocycle, which can be adapted for pyran-2-one synthesis.[22][24]

1. System Setup:

• Configure a flow chemistry system with at least two pumps, a T-mixer, a heated coil reactor (e.g., 5-10 mL volume), and a back-pressure regulator (BPR).
• Causality: The BPR allows the system to be pressurized, enabling the use of solvents above their atmospheric boiling points for further rate acceleration.

2. Reagent Preparation:

• Prepare separate stock solutions of the starting materials (e.g., Solution A: aldehyde and ethyl acetoacetate in a suitable solvent like ethanol; Solution B: malononitrile and a base catalyst in ethanol).

3. Reaction Execution:

• Set the flow rates for the pumps to achieve the desired stoichiometry and residence time. For example, equal flow rates (e.g., 0.25 mL/min each) for a total flow rate of 0.5 mL/min.
• Set the temperature of the coil reactor (e.g., 120-150°C).
• Begin pumping the reagent solutions through the system. The reagents will combine in the T-mixer and react as they pass through the heated coil.
• Causality: The residence time (Reactor Volume / Total Flow Rate) determines the reaction time. For a 10 mL reactor and 0.5 mL/min flow rate, the residence time is 20 minutes. This can be precisely controlled to optimize yield.[24]

4. Collection and Analysis:

• Allow the system to reach a steady state, then begin collecting the product stream exiting the BPR.
• Analyze the output by TLC or HPLC to determine conversion and purity.
• The crude product can be purified using standard methods or an in-line purification module.

Conclusion

The synthesis of acetylpyran-2-one derivatives is undergoing a significant transformation driven by the principles of green chemistry. Biocatalytic routes using engineered microorganisms offer a sustainable path from renewable feedstocks to valuable platform chemicals like TAL. For chemical syntheses, the adoption of advanced technologies such as microwave irradiation and continuous flow processing, coupled with the judicious selection of green solvents, provides powerful tools to dramatically reduce reaction times, enhance yields, improve safety, and minimize environmental impact. By integrating these approaches, researchers and drug development professionals can create more efficient, safer, and truly sustainable methods for producing this important class of heterocyclic compounds.

References

• Benchchem. (2025).
• Gale, E. M., et al. (2025).
• Markham, K., et al. (2018).
• Li, Y., et al. (2024). Toward Net-Zero Greenhouse Gas Emission: Techno–Economic and Life Cycle Analyses of Routes for Triacetic Acid Lactone (TAL) Bioproduction.
• Kim, S., et al. (n.d.). Sustainable potassium sorbate production from triacetic acid lactone in food-grade solvents. Royal Society of Chemistry.
• Jeon, H., et al. (n.d.).
• Rao, X., et al. (2008). The green approaches for the synthesis of N-dehydroabietic alpha-aminophosphonates.
• Sigma-Aldrich. (n.d.).
• Wiley. (n.d.). Dehydroacetic acid. Organic Syntheses Procedure.
• Sahu, P. K., et al. (2020). Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. Journal of Critical Reviews.
• Grokipedia. (n.d.). Dehydroacetic acid. Grokipedia.
• ResearchGate. (2015). Can anybody suggest an efficient synthesis of dehydroacetic acid?.
• University of Toronto. (n.d.). Greener Solvents. University of Toronto.
• Wikipedia. (n.d.). Dehydroacetic acid. Wikipedia.
• VWR. (n.d.). VWR® green chemicals. VWR.
• ResearchGate. (2026). 2H-Pyran-2-ones: Structures, syntheses, transformations, applications.
• International Journal of Pharmaceutical and Biological Archives. (2025). A Review of Microwave-Assisted Chalcone Synthesis: Advancements Over Conventional Methods and their Pharmacological Actions.
• Tai, Y.-T., et al. (n.d.). Flow Chemistry for Synthesis of 2-(C-Glycosyl)acetates from Pyranoses via Tandem Wittig and Michael Reactions. PMC.
• Yadav, K., et al. (n.d.).
• Oriental Journal of Chemistry. (2022). Microwave Assisted Synthesis Of Novel 2-Pyrazolines From Furan Based Chalcones and Study their Antimicrobial Activity.
• De Bhowmick, G., et al. (2013). A facile microwave-assisted protocol for rapid synthesis of N-acetylneuraminic acid congeners.
• Organic-Chemistry.org. (n.d.). Green Chemistry - Organic Synthesis.
• Google Patents. (n.d.). CN101357910A - Method for synthesizing 2-acetylfuran.
• de la Torre, M. C., & Sierra, M. A. (n.d.). Recent Advances in the Synthesis of 2H-Pyrans. PMC - NIH.
• ResearchGate. (n.d.). Biocatalytic Synthesis of Two Furan-Based Amino Compounds 2-Acetyl-4-aminofuran and 3-Acetylamino-5-(α-aminoethyl)
• ResearchGate. (2020).
• GalChimia. (n.d.).
• Benchchem. (2025).
• ResearchGate. (2025).
• ResearchGate. (2024). Flow Chemistry for Synthesis of 2-(C-Glycosyl)acetates from Pyranoses via Tandem Wittig and Michael Reactions.
• Ferlin, F., et al. (n.d.). Green Solvents for Eco-Friendly Synthesis of Dimethindene: A Forward-Looking Approach. PMC.
• MDPI. (2025). The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds.
• ResearchGate. (2023).

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Technical Notes & Optimization

Technical Support Center: Acetylpyran-2-one Halogenation Troubleshooting

Welcome to the Technical Support Center for the halogenation of acetylpyran-2-ones. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals navigate the complex reactivity of 2H-pyran-2-one derivatives (such as dehydroacetic acid, DHA).

Acetylpyran-2-ones are highly versatile building blocks, but their unique structure—blending diene, cyclic ester (lactone), and partial aromatic characteristics[1]—makes them susceptible to unwanted side reactions during halogenation. This guide provides mechanistic insights, diagnostic tools, and validated protocols to ensure high-yield, regioselective transformations.

Symptom Diagnostic Matrix

When analyzing your crude reaction mixture via LC-MS or NMR, compare your observed impurities against this quantitative diagnostic matrix to identify the root cause of your side products.

Observed Side Product	Structural Indicator	Primary Cause	Mechanistic Rationale	Corrective Action
Polyhalogenated Species	Mass shift of +158 Da (Br₂) or +237 Da (Br₃)	Excess halogenating agent (e.g., Br₂, Cl₂)	Enolization of the 3-acetyl group combined with C5 activation leads to rapid successive halogenations[2].	Switch to N-Bromosuccinimide (NBS) or N-Chlorosuccinimide (NCS); strictly control stoichiometry to 1.05 eq[3].
Wrong Regioisomer	Halogenation on the 3-acetyl side chain instead of C5	Radical initiation or elevated temperatures	High temperatures promote enol-driven side-chain attack rather than the C5 Wheland intermediate[4].	Lower reaction temperature to 0–5 °C; avoid radical initiators (e.g., AIBN) unless side-chain halogenation is desired.
Ring-Opened Diketo Acid	Loss of lactone IR stretch (~1720 cm⁻¹); Mass shift +18 Da (H₂O)	Nucleophilic solvents or basic workup	The pyran-2-one ring is an unsaturated δ -lactone, vulnerable to nucleophilic attack at the C2 carbonyl[1].	Use strictly anhydrous, non-nucleophilic solvents (CHCl₃, CCl₄, AcOH). Avoid aqueous basic washes.

Expert Q&A: Mechanistic Troubleshooting

Q1: Why am I seeing di- and tri-halogenated side products instead of the mono-halogenated product?

A: This is a classic issue of kinetic vs. thermodynamic control combined with the dual reactivity of the acetylpyran-2-one scaffold. When using elemental halogens like Br₂, the reaction does not stop at the C5 position. The 3-acetyl group readily tautomerizes to its enol form, which is highly nucleophilic. For example, treating dehydroacetic acid (DHA) with 2.5 equivalents of Br₂ in CHCl₃ not only yields the desired 5-bromo-DHA but also generates significant amounts of 3-(tribromoacetyl)-4-hydroxy-6-methyl-2H-pyran-2-one[2]. Solution: To prevent over-halogenation, abandon elemental halogens in favor of N-halosuccinimides (NBS or NCS). NBS provides a controlled, low steady-state concentration of electrophilic bromine, allowing you to selectively isolate mono-, di-, or tri-brominated derivatives by precisely tuning the molar equivalents and reaction time[3][5].

Q2: How do I control regioselectivity between the C5-position of the pyran ring and the 3-acetyl side chain?

A: Regioselectivity is dictated by the reaction mechanism you promote.

• Targeting C5: Electrophilic aromatic substitution strongly favors the C5 position. The reaction proceeds via an addition-elimination mechanism involving a resonance-stabilized Wheland intermediate (sigma complex)[4]. To drive this, use a Lewis acid catalyst (like catalytic I₂) with Br₂ in a polar aprotic or acidic solvent (CHCl₃ or glacial acetic acid) at low temperatures (0 °C)[2][4].

• Targeting the 3-Acetyl Side Chain: If your goal is to functionalize the side chain, you must exploit the enolization of the acetyl group. Using NBS under mild heating without a radical initiator selectively targets the side chain via an enol mechanism[5].

Q3: My pyran-2-one ring is degrading during the reaction or workup. How do I prevent this?

A: The 2H-pyran-2-one ring possesses approximately 30–35% of the resonance energy of benzene, giving it some aromatic stability, but it remains fundamentally an unsaturated δ -lactone[1]. Delocalization retards nucleophilic addition to a degree, but strong nucleophiles (like hydroxide ions or primary alcohols) will attack the C2 carbonyl, causing irreversible ring opening[1]. Solution: Ensure your halogenation solvent is strictly non-nucleophilic (e.g., anhydrous CHCl₃ or CH₂Cl₂). During workup, neutralize any residual acid with a mild, non-nucleophilic base (like saturated aqueous NaHCO₃) and extract immediately. Do not leave the product in alkaline aqueous solutions.

Mechanistic Pathway Visualizations

Understanding the divergent pathways of acetylpyran-2-one reactivity is critical for troubleshooting. The diagram below illustrates how solvent, temperature, and reagent choice dictate the final product.

Caption: Mechanistic pathways of acetylpyran-2-one halogenation and side product formation.

Caption: Decision matrix for troubleshooting acetylpyran-2-one halogenation reactions.

Validated Experimental Protocols

To ensure self-validating and reproducible results, utilize the following optimized protocols depending on your target regiochemistry.

Protocol A: Regioselective C5-Bromination (Ring Functionalization)

This protocol utilizes catalytic iodine to direct electrophilic aromatic substitution to the C5 position while suppressing side-chain enolization via strict temperature control[2][4].

• Preparation: In an oven-dried, round-bottom flask equipped with a magnetic stirrer, dissolve 10.0 mmol of dehydroacetic acid (DHA) in 30 mL of anhydrous chloroform (CHCl₃).

• Catalyst Addition: Add 0.1 mmol (1 mol%) of solid iodine (I₂) to the solution.

• Temperature Control: Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0–5 °C.

• Halogen Addition: Dissolve 10.5 mmol (1.05 eq) of elemental bromine (Br₂) in 10 mL of anhydrous CHCl₃. Add this solution dropwise via an addition funnel over 30 minutes, maintaining the internal temperature below 5 °C.

• Reaction: Stir the mixture at 0–5 °C for 4 hours. Monitor the disappearance of starting material via TLC (Eluent: Hexane/Ethyl Acetate 7:3).

• Quenching & Workup: Quench the reaction by adding 20 mL of a 10% aqueous sodium thiosulfate solution to neutralize unreacted bromine. Separate the organic layer. Wash the organic layer with cold brine (2 x 20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Recrystallize the crude solid from absolute ethanol to afford pure 5-bromo-DHA.

Protocol B: Selective Side-Chain Bromination (Acetyl Functionalization)

This protocol utilizes N-Bromosuccinimide (NBS) to selectively target the 3-acetyl side chain, preventing the formation of polyhalogenated ring-opened species[3][5].

• Preparation: Dissolve 10.0 mmol of DHA in 40 mL of carbon tetrachloride (CCl₄) or acetonitrile (CH₃CN) in a round-bottom flask.

• Reagent Addition: Add 10.5 mmol (1.05 eq) of recrystallized N-Bromosuccinimide (NBS) in a single portion.

• Reaction: Heat the mixture to a gentle reflux (approx. 75–80 °C) for 2 hours. The reaction relies on the thermal enolization of the acetyl group rather than radical initiation.

• Workup: Cool the reaction mixture to 0 °C to precipitate the succinimide byproduct. Filter the mixture through a pad of Celite.

• Isolation: Concentrate the filtrate under reduced pressure. Purify the resulting residue via flash column chromatography (Silica gel, Hexane/Ethyl Acetate gradient) to isolate the 3-(monobromoacetyl) derivative.

References

• 2-Pyrone - Grokipedia. Grokipedia. Available at: [Link]

• Bromination of Dehydroacetic Acid. Singh, S. P., et al. Synthetic Communications, 2005. Taylor & Francis. Available at:[Link]

• Selective Bromination of Dehydroacetic Acid with N-Bromosuccinimide. Kumar, A., et al. Synthetic Communications, 2012. Semantic Scholar / Taylor & Francis. Available at:[Link]

• Product Class 3: Pyranones and Pyranthiones. Science of Synthesis, Thieme Connect. Available at:[Link]

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• 4. 2-Pyrone — Grokipedia [grokipedia.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Steric Hindrance in Acetylpyran-2-one Substitutions

Welcome to the Advanced Technical Support Center for acetylpyran-2-one chemistry. Substituted 2H-pyran-2-ones, particularly 3-acetyl-4-hydroxy-6-methyl-2H-pyran-2-one (Dehydroacetic Acid, DHA) and Triacetic Acid Lactone (TAL), are highly versatile building blocks in drug development[1]. However, functionalizing the C-3, C-4, or C-6 positions frequently introduces severe steric hindrance, leading to stalled reactions, poor regioselectivity, or loss of enantiomeric excess.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you bypass these steric barriers.

Part 1: Troubleshooting FAQs & Causality Analysis

Q: Why is my direct C-3 allylation of triacetic acid lactone (TAL) yielding predominantly O-alkylated side products when using ortho-substituted allylic alcohols? A: This is a classic regioselectivity failure driven by steric clash. The C-3 position of 4-hydroxypyran-2-ones is tightly flanked by the C-4 hydroxyl and the C-2 carbonyl, creating a sterically demanding pocket[2]. When you introduce a bulky electrophile (such as an ortho-substituted allylic alcohol), the kinetic barrier for C-alkylation spikes. To minimize thermodynamic strain, the system defaults to the less hindered O-alkylation pathway[2]. The Solution: Shift from thermodynamic control to ligand-directed kinetic control. Utilizing an Iridium-catalyzed asymmetric allylic substitution with a highly tunable chiral phosphoramidite ligand creates a tight π -allyl iridium intermediate[2]. This catalytic pocket electronically overrides the steric bulk, suppressing O-alkylation and forcing C-C bond formation, even with hindered substrates like 1-(2-methoxyphenyl)allyl alcohol[2].

Q: My condensation of DHA with hetero-aryl hydrazines to form bipyrazoles is stalling at the diketone intermediate. How do I force the cyclization? A: The stalling is caused by the differential electrophilicity of the two carbonyl groups in your pyrazolyl-1,3-butanedione intermediate, compounded by the steric bulk of the incoming hetero-aryl hydrazine. In standard refluxing solvents (like ethanol or toluene), the thermal energy is simply insufficient to overcome the activation energy required for the bulky nucleophile to attack the less reactive, sterically shielded carbonyl. The Solution: Abandon solvent-mediated reflux. Transition to a solvent-free, high-temperature melt (e.g., 180 °C for 4 hours). Removing the solvent eliminates the boiling-point temperature ceiling and drastically increases the collision frequency of the reactants. This provides the necessary thermodynamic driving force to overcome the steric barrier and achieve complete cyclization.

Q: When scaling up the synthesis of substituted pyran-2-ones, I notice a significant drop in enantiomeric excess (ee) with highly hindered nucleophiles. Is my catalyst degrading? A: Not necessarily. While catalyst degradation is always a variable, a sudden drop in ee with highly hindered substrates (such as 2,6-dimethoxyphenyl derivatives) is typically a mechanistic limitation of the transition state[2]. Extreme steric hindrance distorts the optimal geometry of the substrate-catalyst complex, preventing the chiral ligand from fully shielding one face of the molecule and allowing background racemic pathways to compete[2]. The Solution: Map the steric profile of your reactants. If you are using di-ortho-substituted aromatic rings, you have likely hit the steric ceiling of your current chiral ligand[2]. You must either redesign the ligand to expand the catalytic pocket or temporarily mask the steric bulk during the substitution step.

Part 2: Quantitative Data Summaries

Table 1: Steric Impact on Ir-Catalyzed C-3 Allylation

Data summarizes the effect of allylic alcohol steric bulk on the asymmetric allylation of 4-hydroxy-6-methyl-2H-pyran-2-one[2].

Allylic Alcohol Substituent	Steric Hindrance Profile	Regioselectivity	Yield (%)	Enantiomeric Excess (ee %)
4-Fluorophenyl	Low (Para-substituted)	Exclusive C-Alkylation	87%	99%
2-Methoxyphenyl	Moderate (Ortho-substituted)	Exclusive C-Alkylation	91%	98%
2,6-Dimethoxyphenyl	High (Di-ortho-substituted)	Mixed (C- vs O-Alkylation)	Decreased	Decreased

Part 3: Self-Validating Experimental Protocols

Protocol A: Iridium-Catalyzed Asymmetric C-3 Allylation of TAL

Objective: Overcome O-alkylation preference using ligand-directed catalysis to achieve high enantioselectivity with moderately hindered substrates[2].

• Catalyst Activation: In an argon-filled glovebox, dissolve [Ir(cod)Cl]2​ (catalytic amount) and the selected chiral phosphoramidite ligand in anhydrous THF. Stir for 30 minutes at 25 °C to ensure complete complexation.

• Substrate Introduction: Add 4-hydroxy-6-methyl-2H-pyran-2-one (TAL) and the sterically hindered allylic alcohol (e.g., 1-(2-methoxyphenyl)allyl alcohol) to the activated catalyst solution[2].

• Reaction Execution: Stir the mixture at 25 °C for 24 hours. Maintaining this low temperature is critical to preserving the enantioselectivity of the tight transition state.

• Self-Validation Checkpoint (In-Process): Pull a 50 µL aliquot, evaporate, and run a rapid 1H NMR. Look for the C-3 alkylated product's distinct methyl shift (δ 2.15 ppm) and the absence of O-allyl ether multiplets[2]. If O-alkylation signals exceed 5%, abort the reaction and re-evaluate your ligand choice.

• Purification: Concentrate under reduced pressure and purify via flash column chromatography (Petroleum Ether/Ethyl Acetate 2:1) to isolate the pure C-3 allylated pyran-2-one[2].

Protocol B: Solvent-Free Synthesis of Sterically Hindered Bipyrazoles

Objective: Force the cyclization of bulky hetero-aryl hydrazines with DHA derivatives by maximizing collision frequency.

• Intermediate Preparation: Condense 3-acetyl-4-hydroxy-6-methyl-2H-pyran-2-one (DHA) with phenylhydrazine to yield the 1,3-dicarbonyl intermediate.

• Solvent-Free Mixing: In a heavy-walled pressure vial, combine the intermediate with 5 equivalents of the bulky aminopyrazolone. Do not add any solvent.

• Thermal Activation: Heat the neat mixture to 180 °C for 4 hours. The melt state maximizes molecular collisions, overcoming the steric activation barrier.

• Self-Validation Checkpoint (Post-Reaction): Analyze the crude mixture via IR spectroscopy. The complete disappearance of the diketone carbonyl stretch (~1710 cm −1 ) validates that the steric barrier has been overcome and cyclization is complete.

• Isolation: Cool the melt to room temperature, triturate with cold ethanol to remove unreacted starting materials, and filter to isolate the highly substituted bipyrazole.

Part 4: Mechanistic Workflow Visualization

Workflow for overcoming steric hindrance in acetylpyran-2-one substitutions.

References

• Iridium-Catalyzed Asymmetric Allylic Substitution Reaction of 4-Hydroxypyran-2-one, The Journal of Organic Chemistry (ACS Public
• Synthesis of pyrazolo-enaminones, bipyrazoles and pyrazolopyrimidines and evaluation of antioxidant and antimicrobial properties, Arabian Journal of Chemistry,
• The Scope of 3-acetyl-4-hydroxy-6-methyl-2H-pyran-2-one (DHA)

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

mass spectrometry fragmentation comparison of pyran-2-one derivatives

As a Senior Application Scientist, I approach the structural elucidation of pyran-2-one (α-pyrone) derivatives not merely as a spectral matching exercise, but as an applied study of gas-phase thermodynamics and ionization physics. Pyran-2-ones are a ubiquitous class of oxygen-containing heterocycles that serve as critical fungal metabolites, plant signaling molecules (e.g., karrikins), and synthetic intermediates[1][2].

This guide objectively compares the mass spectrometry (MS) performance, fragmentation mechanisms, and experimental workflows necessary to accurately analyze pyran-2-one derivatives.

Ionization Strategies: Causality in Method Selection

The structural diversity of pyran-2-ones—ranging from highly polar, hydroxylated compounds to long-chain aliphatic lipids—demands a calculated approach to ionization. Selecting the wrong source is the most common point of failure in pyrone analysis.

• Electrospray Ionization (ESI): Ideal for polar, functionalized pyran-2-ones such as karrikins or hydroxylated derivatives[1][3]. ESI is a "soft" technique that primarily yields intact [M+H]+ or [M−H]− ions. However, its soft nature means that without sufficient collision energy during tandem MS (MS/MS), structural elucidation is impossible[4].

• APCI / APPI: Highly aliphatic derivatives, such as 6-tridecyltetrahydro-2H-pyran-2-one, lack easily protonatable basic sites and exhibit high hydrophobicity. For these nonpolar molecules, ESI frequently fails. Atmospheric Pressure Chemical Ionization (APCI) or Photoionization (APPI) are causally superior here, as they efficiently ionize neutral, low-polarity molecules in the gas phase[4].

• Low-Temperature Plasma (LTP-MS): When analyzing dynamic physiological variables (e.g., tracking the emission of 6-pentyl-2H-pyran-2-one from live fungal cultures), traditional extraction destroys the biological context. LTP-MS provides ambient, solvent-free desorption and ionization directly from the living matrix, enabling real-time in vivo monitoring[2].

Mechanistic Fragmentation Pathways

Understanding the fundamental logic of pyran-2-one fragmentation prevents the misinterpretation of product ion spectra. The α,β-unsaturated lactone ring dictates the primary cleavage routes:

• Lactone Ring Cleavage (Loss of CO): The most diagnostic fragmentation pathway for the pyran-2-one scaffold under Electron Impact (EI) or Collision-Induced Dissociation (CID) is the extrusion of carbon monoxide (-28 Da). This cycloreversion is thermodynamically driven by the formation of highly stable furan-like or acyclic product ions[4][5].

• Alkyl Side-Chain Cleavage (α-Cleavage): For 6-alkyl-substituted derivatives, the loss of the alkyl side chain is a dominant pathway. For example, 6-pentyl-2H-pyran-2-one (6-PP) readily loses its pentyl group, driven by the stability of the resulting ring-retained cation[2].

• Dehydration (-18 Da): Hydroxylated pyran-2-ones (e.g., gulypyrone A) exhibit sequential or concurrent losses of H2​O and CO , yielding highly conjugated, stable fragments[3].

• Parallel Cleavage in Gas-Phase Synthesis: Pyrones synthesized in situ within GC-MS environments (e.g., dehydroacetic acid) exhibit molecular ions that undergo parallel cleavage pathways, including the highly specific loss of methyl (-15 Da) or acetyl groups prior to ring opening[6].

Logical fragmentation pathways of pyran-2-one derivatives under MS/MS and EI conditions.

Quantitative Fragmentation Signatures

The following table synthesizes the diagnostic precursor and product ions for key pyran-2-one derivatives across different ionization platforms.

Compound Name	Ionization Mode	Precursor Ion (m/z)	Key Product Ions (m/z)	Dominant Fragmentation Mechanism
6-Pentyl-2H-pyran-2-one (6-PP)	LTP-MS (+)	167.1 [M+H]+	149, 121	Dehydration (-18 Da), subsequent CO loss (-28 Da)[2]
Karrikin 1 (KAR1)	ESI-MS/MS (+)	151.0 [M+H]+	105.0, 77.0	Ring cleavage, CO extrusion[1]
Dehydroacetic Acid	EI-MS	168 [M]+	153, 85	Methyl loss (-15 Da), Lactone cleavage[6]
Gulypyrone A	ESI-MS/MS (-)	213 [M−H]−	195, 167	Sequential loss of H2​O and CO [3]
6-Tridecyltetrahydro-2H-pyran-2-one	APCI / EI	282 [M]+	264, 254	Alkyl chain cleavage, Dehydration[4]

Self-Validating Experimental Workflows

To ensure trustworthiness and reproducibility, analytical workflows must be designed as self-validating systems. Below are two field-proven methodologies for pyran-2-one analysis.

Comparison of targeted LC-ESI-MS/MS and ambient LTP-MS workflows for pyran-2-one analysis.

Protocol A: Targeted UHPLC-ESI(+)-MS/MS for Polar Derivatives (e.g., Karrikins)

Causality: UHPLC provides the ultra-fast chromatographic resolution required to separate pyran-2-ones from highly complex matrices like smoke water extracts[1].

• In Silico Pre-Validation: Before running empirical samples, utilize a structural prediction algorithm (e.g., CFM-ID) to forecast the MS/MS fragmentation spectra of the target pyran-2-one[1]. This establishes a theoretical baseline for expected transitions.

• System Decontamination & Blank Profiling: Run a blank analysis of the pure extraction solvent. Contaminants from LC systems or glassware can produce extraneous peaks that mimic pyran-2-one fragments. Verify that the baseline is entirely clean[4].

• Chromatographic Separation: Inject the sample onto a C18 UHPLC column to isolate the target compound from biological matrix interferences[1].

• Dynamic Collision Energy Optimization: Because ESI is a "soft" ionization technique, it often yields abundant molecular ions but poor fragmentation. If the initial MS/MS spectrum lacks structural data, iteratively increase the collision energy (e.g., from 10 eV to 40 eV) until a rich, diagnostic product ion spectrum is achieved[4].

Protocol B: Ambient LTP-MS for In Vivo Monitoring (e.g., 6-PP)

Causality: Traditional GC-MS requires solvent extraction, destroying the dynamic biological context. LTP-MS enables real-time, non-destructive sampling of volatile and semi-volatile pyrones directly from the source[2].

• Probe Calibration: Initialize the 3D-printed Low-Temperature Plasma (LTP) probe. Ensure the plasma plume is stable and background noise is minimized before introducing the biological sample[2].

• Non-Destructive Sampling: Expose the live biological matrix (e.g., Trichoderma fungal culture) directly to the LTP stream. This circumvents solvent extraction, preserving the dynamic, real-time physiological state of the organism[2].

• Tandem Mass Analysis: Isolate the precursor ion (e.g., m/z 167.1 for 6-PP) in the ion trap. Apply a standardized collision energy (e.g., 30 eV) to induce fragmentation, and validate the resulting spectrum by comparing it against a genuine analytical standard run under identical conditions[2].

References

• Title: Technical Support Center: Mass Spectrometry of 6-Tridecyltetrahydro-2H-pyran-2-one Source: benchchem.com URL: 4

• Title: Synthetic and mass spectral fragmentation studies on trisubstituted 2H-pyran-2-ones Source: researchgate.net URL: 5

• Title: Catalyst-Free Gas-Phase Synthesis of Pyrones via Thermally Induced Aldol Condensation of Acetoacetate Derivatives Using GC–MS Source: acs.org URL: 6

• Title: Quantification of karrikins in smoke water using ultra-high performance liquid chromatography–tandem mass spectrometry Source: d-nb.info URL: 1

• Title: Toward an Efficient Differentiation of Two Diaporthe Strains Through Mass Spectrometry for Fungal Biotyping Source: nih.gov URL: 3

• Title: In Vivo Low-Temperature Plasma Ionization Mass Spectrometry (LTP-MS) Reveals Regulation of 6-Pentyl-2H-Pyran-2-One (6-PP) as a Physiological Variable during Plant-Fungal Interaction Source: mdpi.com URL: 2

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

FTIR Spectra Comparison of Acetylpyran-2-one and Its Schiff Bases: A Technical Guide

Introduction & Scientific Context

3-acetyl-4-hydroxy-6-methyl-2H-pyran-2-one, commonly known as dehydroacetic acid (DHA), is a versatile, oxygen-rich heterocyclic precursor[1]. In drug development and coordination chemistry, DHA is frequently condensed with primary amines to form Schiff bases (azomethines)[2]. These Schiff bases act as multidentate ligands and exhibit significantly enhanced antimicrobial, antifungal, and anticancer properties compared to the parent DHA compound[1][3][4].

Fourier Transform Infrared (FTIR) spectroscopy is the most definitive and rapid analytical technique to confirm the successful condensation of DHA into a Schiff base. This guide provides an objective comparison of their FTIR spectra, detailing the mechanistic causality behind peak shifts and offering a self-validating experimental protocol.

Mechanistic Causality of Condensation & Tautomerism

When DHA reacts with a primary amine, the condensation occurs exclusively at the C3-acetyl carbonyl group, leaving the C2-lactone carbonyl intact[5]. The causality behind this regioselectivity lies in electronic stabilization: the lactone carbonyl is stabilized by the resonance of the pyran ring, rendering it less electrophilic, whereas the exocyclic acetyl carbonyl is highly reactive.

Once formed, the resulting Schiff base exhibits complex enol-imine ↔ keto-enamine tautomerism. In many cases, it stabilizes into a zwitterionic form via strong intramolecular hydrogen bonding (O-H···N or O⁻···H-N⁺)[3]. These structural transformations dictate the distinct FTIR spectral signatures observed during analysis[3][4].

Logical relationship between tautomerism and FTIR peak shifts.

Comparative FTIR Spectral Analysis

The transformation from DHA to a Schiff base is characterized by the loss of specific functional groups and the emergence of new ones[5]. The table below synthesizes the quantitative FTIR data for direct comparison[1][2][5].

Functional Group	Acetylpyran-2-one (DHA) (cm⁻¹)	DHA Schiff Bases (cm⁻¹)	Diagnostic Causality & Structural Notes
O-H (Enolic)	3100 – 3200	3200 – 3400	Shifts due to altered intramolecular H-bonding (from O-H···O in DHA to O-H···N in the Schiff base). Often appears broad.
C=O (Lactone)	1710 – 1730	1700 – 1720	Remains intact. Slight red-shift occurs due to altered electronic distribution and extended conjugation.
C=O (Acetyl)	1660 – 1680	Absent	Critical validation point. The acetyl oxygen is lost as water during condensation.
C=N (Azomethine)	Absent	1600 – 1625	Diagnostic peak. Confirms successful imine formation. Often overlaps slightly with aromatic C=C stretches.
C-O (Enolic)	~1250	1240 – 1260	Remains relatively unchanged, confirming the pyran ring structure is preserved.

Self-Validating Experimental Protocol

To ensure high-fidelity FTIR data, the synthesis and sample preparation must be rigorously controlled. The following step-by-step methodology integrates synthesis with FTIR validation to create a closed-loop, self-validating system.

Experimental workflow for synthesizing and validating DHA Schiff bases.

Phase 1: Synthesis of the DHA Schiff Base

• Preparation : Dissolve 0.05 mol of 3-acetyl-4-hydroxy-6-methyl-2H-pyran-2-one (DHA) in 25 mL of hot, super-dry ethanol[1][2].

• Amine Addition : Slowly add an equimolar amount (0.05 mol) of the target primary amine (e.g., an aniline derivative) dissolved in 25 mL of ethanol[1][2].

• Reflux : Reflux the mixture continuously for 4–6 hours. Causality: The extended reflux drives the equilibrium forward by continuously providing the activation energy required for the nucleophilic attack and subsequent dehydration.

• Crystallization : Cool the mixture to room temperature. Filter the resulting colored precipitate (typically yellow to orange) and recrystallize from hot ethanol to remove unreacted precursors[1].

Phase 2: FTIR Sample Preparation (KBr Pellet Method)

• Desiccation (Crucial Step) : Dry the recrystallized Schiff base and spectroscopic-grade Potassium Bromide (KBr) in a vacuum desiccator over anhydrous CaCl₂ for at least 24 hours. Causality: KBr is highly hygroscopic. Absorbed moisture will produce a massive, artificial broad peak at ~3400 cm⁻¹, which will mask the critical O-H/N-H stretching region of the Schiff base[1][2].

• Milling : Grind 1-2 mg of the Schiff base with 100-200 mg of dry KBr in an agate mortar until a fine, homogeneous powder is achieved.

• Pelletizing : Press the mixture under 10 tons of pressure for 2 minutes to form a transparent pellet.

Phase 3: Spectral Validation & Interpretation

• Success Criteria : Scan the pellet from 4000 to 400 cm⁻¹. The reaction is deemed successful only if the acetyl C=O peak at ~1670 cm⁻¹ is completely absent and a sharp C=N peak appears at ~1600–1625 cm⁻¹[5].

• Troubleshooting : If the 1670 cm⁻¹ peak persists, the condensation is incomplete, or the product is contaminated with unreacted DHA. The batch must be subjected to repeated recrystallization.

Sources

• 1. jaoc.samipubco.com [jaoc.samipubco.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. researchgate.net [researchgate.net]
• 4. asianpubs.org [asianpubs.org]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Acetylpyran-2-one proper disposal procedures

Acetylpyran-2-one Operational Safety & Disposal Guide

Acetylpyran-2-one derivatives—most prominently 3-acetyl-6-methyl-2H-pyran-2,4(3H)-dione (commonly known as Dehydroacetic Acid or DHA)—are highly versatile building blocks and biocides used extensively in drug development and synthetic chemistry. Because these compounds are biologically active, standardizing laboratory handling and disposal protocols is critical to ensuring personnel safety and environmental compliance.

As a Senior Application Scientist, I have designed this guide to provide a comprehensive, field-proven framework for the safe operational handling, spill response, and compliant disposal of acetylpyran-2-ones. By understanding the mechanistic causality behind these safety protocols, laboratory personnel can build self-validating systems that ensure absolute operational integrity.

Chemical Profile & Hazard Causality

To manage acetylpyran-2-one waste effectively, one must first understand its intrinsic physicochemical properties and hazard profile. The following data summarizes the operational impact of the compound's characteristics based on authoritative safety data from and.

Property	Value	Operational Impact & Causality
CAS Number	520-45-6 (DHA)	Primary identifier for SDS tracking and regulatory compliance.
GHS Classification	Acute Tox. 4 (Oral)	Necessitates strict ingestion prevention (P270) and thorough hand-washing protocols[1].
Autoignition Temp.	336 °C (636.8 °F)	Requires storage and handling away from high heat or direct ignition sources[2].
Solubility	Low in water	Spills will not easily wash away or dilute; requires mechanical collection or solvent dissolution[3].
Environmental Risk	Toxic to terrestrial vertebrates	Must never be discharged into standard municipal drains or allowed to penetrate soil[3].

Mechanistic Insight: The primary hazard of solid acetylpyran-2-ones is their potential to form airborne dust. While the compound is not highly volatile, inhalation or ingestion of its dust can lead to severe gastrointestinal and respiratory irritation[1]. Furthermore, thermal decomposition of the pyran ring releases irritating gases, including carbon monoxide (CO) and carbon dioxide (CO2)[2].

Proper Disposal Procedures (Standard Operations)

Acetylpyran-2-ones cannot be treated as standard solid waste or discharged into the aqueous waste stream. Direct landfill disposal is strictly prohibited due to the compound's toxicity to terrestrial vertebrates and its persistence in soil[3].

Methodology: Chemical Incineration The only approved method for the terminal destruction of acetylpyran-2-ones is high-temperature chemical incineration[4].

• Step 1: Segregation and Consolidation Collect all solid acetylpyran-2-one waste in a dedicated, tightly closed, compatible container (e.g., high-density polyethylene). Do not mix with strong oxidizing agents, strong bases, or strong reducing agents, as these can trigger hazardous exothermic reactions[2].

• Step 2: Solvent Dissolution Action: Dissolve or mix the solid material with a highly combustible solvent (e.g., ethanol, methanol, or acetone) before disposal[4]. Causality: Solid powders can burn unevenly or create localized dust explosions within an incinerator feed. Dissolving the compound ensures a steady, controlled burn rate and maximizes the efficiency of thermal degradation. Self-Validation: Visually verify complete dissolution before transferring the mixture to the final waste carboy; the absence of particulate matter confirms that the risk of localized dust combustion has been eliminated.

• Step 3: High-Temperature Incineration Action: Transfer the solvent mixture to a licensed chemical disposal facility for incineration. Causality: According to , the incinerator must be equipped with an afterburner and a scrubber[4]. The afterburner ensures the complete thermal breakdown of the stable pyran ring, while the scrubber neutralizes the irritating combustion byproducts (CO, CO2, and unburnt hydrocarbons) before they can be released into the atmosphere[2][4].

Spill Response & Decontamination Workflow

In the event of an accidental release, immediate containment is required to prevent dust aerosolization and environmental contamination.

Fig 1: Acetylpyran-2-one spill response and disposal workflow.

Methodology: Step-by-Step Spill Response

• Step 1: Evacuation & PPE Verification Immediately evacuate non-essential personnel from the spill area to prevent inhalation exposure[1]. Responders must don full personal protective equipment (PPE), including a NIOSH-approved particulate respirator, chemical-resistant gloves (tested to EN ISO 374), and safety goggles[4][5].

• Step 2: Containment Isolate the spill to prevent it from entering drains or water courses[1]. Because the compound has low water solubility, aqueous flushing will only spread the contamination[3].

• Step 3: Mechanical Collection Action: Sweep up and shovel the solid material into a suitable, closed disposal container[2]. Causality: Use non-sparking tools and employ a gentle sweeping motion to strictly avoid dust formation[4]. Airborne dust increases the risk of inhalation toxicity and complicates decontamination.

• Step 4: Surface Decontamination Action: Decontaminate the affected surfaces and equipment by scrubbing with an alcohol-based solvent (e.g., isopropanol or ethanol), followed by a secondary wipe with a universal binder or damp cloth[1]. Causality: Alcohol effectively dissolves residual acetylpyran-2-one that mechanical sweeping cannot remove. Dispose of all contaminated wipes and binders as hazardous waste alongside the primary spill material[1]. Self-Validation: Validate surface decontamination by ensuring no white crystalline residue remains after the alcohol scrub, confirming the area is safe for standard operations.

References

• DC Fine Chemicals. "Dehydroacetic acid 104430 - Safety Data Sheet." Source: DC Fine Chemicals. URL: [Link]

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• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
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• 5. dcfinechemicals.com [dcfinechemicals.com]